Cas no 72607-35-3 (Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-nitro-)

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-nitro- structure
72607-35-3 structure
Product Name:Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-nitro-
CAS No:72607-35-3
MF:C11H13NO4
MW:223.225223302841
CID:543679
PubChem ID:12522037
Update Time:2025-04-19

Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-nitro- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 3-(1,1-dimethylethyl)-2-hydroxy-5-nitro-
    • 3-tert-butyl-2-hydroxy-5-nitrobenzaldehyde
    • 3-(tert-Butyl)-2-hydroxy-5-nitrobenzaldehyde
    • OLYRNMCCQKIUMA-UHFFFAOYSA-N
    • SCHEMBL6747694
    • DTXSID50501239
    • 72607-35-3
    • Inchi: 1S/C11H13NO4/c1-11(2,3)9-5-8(12(15)16)4-7(6-13)10(9)14/h4-6,14H,1-3H3
    • InChI Key: OLYRNMCCQKIUMA-UHFFFAOYSA-N
    • SMILES: OC1C(C=O)=CC(=CC=1C(C)(C)C)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 223.08449
  • Monoisotopic Mass: 223.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 83.1Ų

Experimental Properties

  • PSA: 80.44
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